Protein Tyrosine Kinase/RTK
  • c-Kit-IN-1
    c-Kit-IN-1
    • Cat. No.:
    • B560669
    • CAS No.:
    • Molecular Formula:
    • C26H21F2N5O3
    • Molecular Weight:
    • 489.5 g/mol
    Description
    c-Kit-IN-1 is a dual inhibitor of c-Kit and c-MET (IC50s = <0.2 µM for both). It also inhibits VEGFR2, PDGFRα, and PDGFRβ (IC50s = <2, <10, and <10 µM, respectively). c-Kit-IN-1 inhibits EBC-1 lung cancer cell p...
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  • Flumatinib Mesylate
    Flumatinib Mesylate
    • Cat. No.:
    • B601119
    • CAS No.:
    • 895519-91-2
    • Molecular Formula:
    • C30H33F3N8O4S
    • Molecular Weight:
    • 658.7 g/mol
    Description
    Flumatinib Mesylate is the orally bioavailable, mesylate salt form of the tyrosine kinase inhibitor flumatinib, with potential antineoplastic activity. Upon administration, flumatinib inhibits the wild-type form...
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  • SKLB4771
    SKLB4771
    • Cat. No.:
    • B610869
    • CAS No.:
    • Molecular Formula:
    • C25H27N7O3S2
    • Molecular Weight:
    • 537.7 g/mol
    Description
    SKLB4771, also known as FLT3-IN-1, is a potent and selective FLT3 inhibitor potentially for the treatment of cutaneous inflammation and psoriasis-like symptoms of disease. Mechanistic studies indicated that SKL...
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  • ISCK03
    ISCK03
    • Cat. No.:
    • B1672203
    • CAS No.:
    • 945526-43-2
    • Molecular Formula:
    • C19H21N3O2S
    • Molecular Weight:
    • 355.5 g/mol
    Description
    The receptor tyrosine kinase c-kit, activated by its ligand stem-cell factor (SCF), modulates diverse cellular processes, including cell proliferation, differentiation, and survival. ISCK03 is a cell-permeable i...
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  • Masitinib
    Masitinib
    • Cat. No.:
    • B1684524
    • CAS No.:
    • 790299-79-5
    • Molecular Formula:
    • C28H30N6OS
    • Molecular Weight:
    • 498.6 g/mol
    Description
    Masitinib is a member of the class of benzamides that is the carboxamide resulting from the formal condensation of the carboxy group of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid with the primary amino group...
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  • Bezuclastinib
    Bezuclastinib
    • Cat. No.:
    • B8819240
    • CAS No.:
    • 1616385-51-3
    • Molecular Formula:
    • C19H17N5O
    • Molecular Weight:
    • 331.4 g/mol
    Description
    Bezuclastinib is an orally bioavailable protein tyrosine kinase inhibitor of mutated forms of the tumor-associated antigen mast/stem cell factor receptor c-Kit (SCFR), with potential antineoplastic activity. Upo...
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  • Lenvatinib-15N,d4
    Lenvatinib-15N,d4
    • Cat. No.:
    • B12362245
    • CAS No.:
    • Molecular Formula:
    • C21H19ClN4O4
    • Molecular Weight:
    • 431.9 g/mol
    Description
    Lenvatinib-15N,d4 is a useful research compound. Its molecular formula is C21H19ClN4O4 and its molecular weight is 431.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Lenvatinib-15N,d4 sui...
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  • Pazopanib-13C,d3
    Pazopanib-13C,d3
    • Cat. No.:
    • B12393493
    • CAS No.:
    • Molecular Formula:
    • C21H23N7O2S
    • Molecular Weight:
    • 441.5 g/mol
    Description
    Pazopanib-13C,d3 is a useful research compound. Its molecular formula is C21H23N7O2S and its molecular weight is 441.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Pazopanib-13C,d3 suitab...
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  • Tandutinib sulfate
    Tandutinib sulfate
    • Cat. No.:
    • B15189027
    • CAS No.:
    • 387867-14-3
    • Molecular Formula:
    • C31H44N6O8S
    • Molecular Weight:
    • 660.8 g/mol
    Description
    Tandutinib Sulfate is the sulfate salt form of tandutinib, a piperazinyl quinazoline receptor tyrosine kinase inhibitor with antineoplastic activity. Upon administration, tandutinib inhibits the autophosphorylat...
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  • Pazopanib-d6
    Pazopanib-d6
    • Cat. No.:
    • B15554098
    • CAS No.:
    • Molecular Formula:
    • C21H23N7O2S
    • Molecular Weight:
    • 443.6 g/mol
    Description
    Pazopanib-d6 is a useful research compound. Its molecular formula is C21H23N7O2S and its molecular weight is 443.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Pazopanib-d6 suitable for m...
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